Cas no 631-57-2 (acetyl cyanide)

acetyl cyanide Properties

Names and Identifiers

• Propanenitrile, 2-oxo-(9CI)
• acetyl cyanide
• Pyruvonitrile
• 2-oxopropionitrile
• acetonenitrile
• acetonnitrile
• Oxopropionitrile
• Propanenitrile,2-oxo
• pyruvnitrile
• Pyuvoitrile
• 2-oxo-propionitrile
• 2-Oxopropanenitrile
• Acetyl Cyanide
• NSC-91482
• AKOS015900162
• Pyruvonitrile, 90%
• 2-Oxopropiononitrile
• DTXCID10134921
• DTXSID10212430
• F0001-3503
• Pyruvic acid nitrile
• ACCN
• 631-57-2
• UNII-ULO441649V
• N12035
• 2Oxopropionitrile
• MFCD00001838
• Pyruvonitrile, tech. 90%
• alpha-Oxopropionitrile
• Oxypropionitrile
• NSC91482
• NSC 91482
• .alpha.-Oxopropionitrile
• Q15738374
• NS00035342
• EINECS 211-159-2
• CH3C(O)CN
• EN300-95845
• Pyruvonitrile, technical, >=90% (GC)
• AI3-28761
• Propanenitrile, 2oxo
• ULO441649V
• Pyruvonitrile (>90%)
• UN3273
• Propanenitrile, 2-oxo-
• +Expand

• MDL： MFCD00001838
• InChIKey： QLDHWVVRQCGZLE-UHFFFAOYSA-N
• Inchi： 1S/C3H3NO/c1-3(5)2-4/h1H3
• SMILES： CC(=O)C#N

Computed Properties

• Exact Mass: 69.02150
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 69.021
• Heavy Atom Count: 5
• Complexity: 86.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• LogP: 0.09898
• PSA: 40.86000
• Refractive Index: n20/D 1.376(lit.)
• Boiling Point: 92-93 °C(lit.)
• Vapor Pressure: 51.9±0.2 mmHg at 25°C
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Solubility: Soluble in ether and acetonitrile.
• Density: 0.974 g/mL at 25 °C(lit.)